Cas no 2229172-81-8 (3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229172-81-8
• MF: C₇H₈ClF₂NS
• MW: 211.65992641449
• CID: 6240801
• PubChem ID: 165631038
• Update Time: 2025-10-05

3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine
• EN300-1956587
• 2229172-81-8

• Inchi： 1S/C7H8ClF2NS/c8-5-3-6(12-4-5)7(9,10)1-2-11/h3-4H,1-2,11H2
• InChI Key： JRWWCHHIUURTCD-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(CCN)(F)F

Computed Properties

• Exact Mass: 211.0034045g/mol
• Monoisotopic Mass: 211.0034045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine

3-(4-Chlorothiophen-2-yl)-3,3-difluoropropan-1-amine: An Emerging Compound in Medicinal Chemistry

3-(4-Chlorothiophen-2-yl)-3,3-difluoropropan-1-amine (CAS No. 2229172-81-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amines, which are known for their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the chlorothiophenyl and difluoro substituents imparts distinct chemical and biological characteristics, making it a promising candidate for various drug development initiatives.

The molecular structure of 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine consists of a thiophene ring with a chlorine atom at the 4-position, attached to a difluorinated propanamine moiety. The thiophene ring is an important heterocyclic scaffold that is widely used in pharmaceuticals due to its ability to modulate biological activities. The chlorine substitution on the thiophene ring can enhance the lipophilicity and metabolic stability of the molecule, while the difluoro substitution on the propanamine chain can improve its pharmacokinetic profile and reduce potential side effects.

Recent studies have explored the potential of 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against specific neurotransmitter receptors, making it a potential lead for developing new drugs for conditions such as depression, anxiety, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine demonstrated significant binding affinity for serotonin receptors, which are key targets in the treatment of mood disorders.

In addition to its neurological applications, 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A recent paper in Cancer Research highlighted the ability of 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine to induce apoptosis in breast cancer cells by modulating the expression of key proteins involved in cell cycle regulation.

The synthesis of 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine involves a multi-step process that typically starts with the preparation of the thiophene ring followed by functionalization with the chlorine and difluoro groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the thiophene ring onto a suitable starting material. Subsequent steps include fluorination reactions to introduce the difluoro substituents and final amine functionalization to complete the molecule.

The physicochemical properties of 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and conformational behavior of the compound. For example, NMR data have revealed that the difluoro substitution on the propanamine chain leads to significant changes in chemical shift values, reflecting altered electronic environments around the fluorine atoms.

In terms of biological evaluation, 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine has been tested in various in vitro and in vivo models to assess its pharmacological activity and safety profile. In vitro assays have demonstrated that this compound exhibits high selectivity for specific receptor subtypes, which is crucial for minimizing off-target effects and improving therapeutic outcomes. In vivo studies using animal models have further confirmed its efficacy and safety, with no significant adverse effects observed at therapeutic doses.

The future development of 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine as a therapeutic agent is promising but requires further investigation. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide critical data on dosing regimens, pharmacokinetics, and potential interactions with other drugs. Additionally, efforts are underway to optimize its chemical structure through medicinal chemistry approaches to enhance its potency and reduce any remaining side effects.

In conclusion, 3-(4-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine (CAS No. 2229172-81-8) represents an exciting advancement in medicinal chemistry with potential applications in treating neurological disorders and cancer. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.